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A comprehensive guide for researchers and scientists on the performance and experimental

evaluation of imidazoline-based corrosion inhibitors.

Imidazoline derivatives have emerged as a highly effective class of corrosion inhibitors,

particularly for protecting carbon steel in various aggressive environments encountered in the

oil and gas industry. Their efficacy stems from their unique molecular structure, featuring a

polar imidazoline ring that adsorbs onto the metal surface and a nonpolar hydrocarbon tail that

forms a protective hydrophobic barrier. This guide provides a comparative overview of different

imidazoline derivatives, supported by quantitative experimental data, detailed methodologies,

and visual representations of their mechanism and evaluation workflow.

Performance Comparison of Imidazoline Derivatives
The inhibition efficiency of imidazoline derivatives is influenced by factors such as the length of

the hydrocarbon chain, the nature of substituents on the imidazoline ring, and the corrosive

environment. The following table summarizes the performance of several imidazoline

derivatives from various studies.
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Imidazoli
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Conc.

Test
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Inhibition
Efficiency
(%)

Referenc
e

Oleic acid

imidazoline

1% NaCl

solution

Low

carbon

steel

Not

Specified

Weight

Loss, Tafel

Polarizatio

n

83.33,

83.26

Oleic acid

amide

(precursor)

3.5% NaCl

solution

(CO2

saturated)

Q235 steel
Not

Specified

EIS,

Potentiody

namic

Polarizatio

n

<

Imidazoline
[1][2]

Oleic acid

imidazoline

3.5% NaCl

solution

(CO2

saturated)

Q235 steel
Not

Specified

EIS,

Potentiody

namic

Polarizatio

n

> Amide

precursor
[1][2]

1-(2-

ammonia

ethyl)-2-

oleic acid

imidazole

HCl

solution
Q235 steel 150 mg·L-1

Static

Mass Loss,

Polarizatio

n Curves

Good

1-(2-

amino-

thiourea

ethyl)-2-

oleic acid

imidazole

HCl

solution
Q235 steel 150 mg·L-1

Static

Mass Loss,

Polarizatio

n Curves

Better than

above

SOFA/DET

A

Imidazoline

(IM A)

5% NaCl Mild steel
Not

Specified

Potentiody

namic

Polarizatio

n, OCP

90.34 [3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://journal.buct.edu.cn/EN/10.13543/j.bhxbzr.2018.06.003
https://www.researchgate.net/publication/330668687_Comparison_of_the_corrosion_inhibition_performance_of_imidazoline_and_its_intermediate_amide
https://journal.buct.edu.cn/EN/10.13543/j.bhxbzr.2018.06.003
https://www.researchgate.net/publication/330668687_Comparison_of_the_corrosion_inhibition_performance_of_imidazoline_and_its_intermediate_amide
https://www.researchgate.net/figure/Corrosion-inhibition-efficiencies-of-six-imidazoline-derivatives-in-a-concentration-of_fig4_290176131
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imidazoline

from

soybean oil

fatty acid

5% NaCl Mild steel
Not

Specified

Potentiody

namic

Polarizatio

n, OCP

90.34 [3]

Quaternary

imidazoline
15% HCl

Not

Specified

Not

Specified

Not

Specified
99.113 [4]

Nine

different

imidazoline

molecules

15 wt. %

HCl and 3

wt. % HF

solution

Steel
Not

Specified

Weight-

loss

method

High [5]

Oleic acid

imidazoline

Oilfield

application

Not

Specified
1.5 per mill

Not

Specified
> 99 [6]

Two

imidazoline

derivatives

3.5 wt. %

NaCl

simulation-

concrete-

pore

solution

Carbon

steel

Not

Specified

Weight

loss, EIS,

Potentiody

namic

polarization

up to 96.02 [7]

DAMO

Imidazoline

5 % NaCl

concentrati

on

Low

carbon

steel

0.28 wt. %
Tafel

method
Excellent [7]

Fatty acid

imidazoline

(S-Imd)

1 wt %

NaCl with

500 ppm

acetic acid

under CO2

Carbon

steel
300 ppm

Weight

Loss, EIS,

PDP, LPR

up to 91.6 [8]

TOFA/DET

A based

imidazoline

CO2

saturated 3

wt. % NaCl

X65 carbon

steel
25 ppm

Not

Specified

95 (at

66°C)
[9]

TOFA/DET

A based

imidazoline

CO2

saturated 3

wt. % NaCl

X65 carbon

steel
1000 ppm

Not

Specified

90 (at

149°C)
[9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/figure/Corrosion-inhibition-efficiencies-of-six-imidazoline-derivatives-in-a-concentration-of_fig4_290176131
https://www.researchgate.net/publication/325519531_Study_on_the_compound_of_Imidazoline_Corrosion_Inhibitor
https://www.researchgate.net/figure/Experimental-inhibition-efficiencies-of-nine-imidazoline-molecules_tbl2_286060622
https://patents.google.com/patent/CN112047886B/en
https://www.researchgate.net/publication/369109329_Corrosion_inhibition_by_imidazoline_and_imidazoline_derivatives_a_review
https://www.researchgate.net/publication/369109329_Corrosion_inhibition_by_imidazoline_and_imidazoline_derivatives_a_review
https://pubs.acs.org/doi/10.1021/acs.langmuir.3c03827
https://eprints.whiterose.ac.uk/id/eprint/178377/3/manuscript.pdf
https://eprints.whiterose.ac.uk/id/eprint/178377/3/manuscript.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C18:2 and

C18:1

imidazoline

s

Water

solution of

monoethyl

ene glycol

(MEG)

Carbon

steel
25 mg/dm3

Not

Specified

Reduces

corrosion

rate to <

0.1

mm/year

[10]

Experimental Protocols
The evaluation of corrosion inhibitors is crucial for determining their effectiveness. The

following are detailed methodologies for key experiments used to assess the performance of

imidazoline derivatives.

Weight Loss Method
The weight loss method is a straightforward and widely used technique for determining

corrosion rates and inhibitor efficiency.

Specimen Preparation: Metal coupons (e.g., mild steel) of known dimensions are cleaned,

degreased, and weighed accurately.

Exposure: The weighed coupons are immersed in the corrosive solution with and without the

inhibitor for a specified period.

Cleaning: After the exposure period, the coupons are removed, cleaned to remove corrosion

products according to standard procedures, dried, and re-weighed.

Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 Where:

W₀ is the weight loss of the metal coupon in the uninhibited solution.

Wᵢ is the weight loss of the metal coupon in the inhibited solution.

Potentiodynamic Polarization
This electrochemical technique provides insights into the kinetics of the anodic and cathodic

corrosion reactions and helps to classify the inhibitor as anodic, cathodic, or mixed-type.
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Electrochemical Cell: A standard three-electrode cell is used, consisting of a working

electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode -

SCE), and a counter electrode (e.g., platinum or graphite).

Procedure: The working electrode is immersed in the test solution (with and without inhibitor)

until a stable open circuit potential (OCP) is reached. The potential is then scanned from a

cathodic potential to an anodic potential at a slow scan rate.

Data Analysis: The resulting polarization curve (log current density vs. potential) is used to

determine the corrosion potential (Ecorr) and corrosion current density (icorr) by

extrapolating the linear Tafel regions.

Calculation of Inhibition Efficiency (IE%): IE% = [(i_corr(blank) - i_corr(inh)) / i_corr(blank)] x

100 Where:

i_corr(blank) is the corrosion current density in the absence of the inhibitor.

i_corr(inh) is the corrosion current density in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive technique that provides detailed information about the corrosion

process and the protective film formed by the inhibitor.

Experimental Setup: The same three-electrode cell as in potentiodynamic polarization is

used.

Procedure: A small amplitude AC voltage signal of varying frequency is applied to the

working electrode at its OCP. The resulting current response is measured.

Data Representation: The impedance data is typically presented as Nyquist and Bode plots.

Analysis: The plots are analyzed by fitting the data to an equivalent electrical circuit model to

determine parameters such as solution resistance (Rs), charge transfer resistance (Rct), and

double-layer capacitance (Cdl). An increase in Rct and a decrease in Cdl in the presence of

the inhibitor indicate the formation of a protective film.
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Calculation of Inhibition Efficiency (IE%): IE% = [(R_ct(inh) - R_ct(blank)) / R_ct(inh)] x 100

Where:

R_ct(blank) is the charge transfer resistance in the absence of the inhibitor.

R_ct(inh) is the charge transfer resistance in the presence of the inhibitor.

Visualizing the Process: Mechanism and Workflow
To better understand the action and evaluation of imidazoline inhibitors, the following diagrams

illustrate their mechanism and a typical experimental workflow.

Caption: Experimental workflow for evaluating imidazoline corrosion inhibitors.

Caption: Mechanism of corrosion inhibition by imidazoline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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